Cas no 1342618-40-9 (2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)pentanamide)

• Product Name: 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)pentanamide
• CAS No: 1342618-40-9
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6511914
• PubChem ID: 64703875
• Update Time: 2025-06-11

2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)pentanamide
• 1H-Pyrazole-1-butanamide, α-(ethylamino)-α,γ-dimethyl-

• Inchi： 1S/C11H20N4O/c1-4-13-11(3,10(12)16)8-9(2)15-7-5-6-14-15/h5-7,9,13H,4,8H2,1-3H3,(H2,12,16)
• InChI Key： BKHWMLXLGUGGBB-UHFFFAOYSA-N
• SMILES： C(N1N=CC=C1)(C)CC(C)(C(=O)N)NCC

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 396.8±37.0 °C(Predicted)
• pka: 16.55±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)pentanamide

Introduction to 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)pentanamide (CAS No. 1342618-40-9)

2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)pentanamide, also known by its CAS number 1342618-40-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an ethylamino group, a methyl group, and a pyrazole ring. These structural features contribute to its potential biological activities and therapeutic applications.

The chemical formula of 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)pentanamide is C₁₂H₁₈N₄O, and it has a molecular weight of approximately 234.30 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of an appropriate amine with a pyrazole derivative. The resulting product is often purified using techniques such as column chromatography or recrystallization to ensure high purity and consistency.

In recent years, 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)pentanamide has been the subject of numerous studies aimed at elucidating its pharmacological properties. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in various inflammatory diseases.

Beyond its anti-inflammatory properties, 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)pentanamide has also demonstrated promising activity in the treatment of neurodegenerative disorders. Studies have indicated that it can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates, which are hallmarks of conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that the compound may have neuroprotective effects and could be a valuable candidate for further drug development in this area.

The mechanism of action of 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)pentanamide is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of specific enzymes involved in inflammation and neurodegeneration. For example, it may inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, a class of pro-inflammatory mediators.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)pentanamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies to further investigate its therapeutic potential.

In addition to its potential therapeutic applications, 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)pentanamide has also been studied for its use as a research tool in academic and industrial laboratories. Its unique chemical properties make it a valuable reagent for probing biological pathways and developing new assays for drug discovery.

The synthesis and characterization of 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)pentanamide have been described in several scientific publications. These studies provide detailed protocols for its preparation, including reaction conditions, yields, and purification methods. The availability of these protocols facilitates reproducibility and standardization across different research settings.

In conclusion, 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)pentanamide (CAS No. 1342618-40-9) is a promising compound with a wide range of potential applications in both research and medicine. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential clinical uses of this compound will emerge.